![molecular formula C9H14Cl2N2 B1341811 2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride CAS No. 5177-43-5](/img/structure/B1341811.png)
2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride
Overview
Description
“2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” is a chemical compound with the linear formula C9H12N2 . It is also known by its IUPAC name "2,3,4,5-tetrahydro-1H-1,4-benzodiazepine" .
Synthesis Analysis
The synthesis of benzodiazepines, including “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine”, has been described in various studies . One method involves a continuous flow synthesis of six benzodiazepines from aminobenzophenones . Another approach involves a tandem Michael-type addition–intramolecular aza-Wittig sequence .Molecular Structure Analysis
The molecular structure of “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” has been analyzed in several studies . The InChI code for this compound is "1S/C9H12N2/c1-2-4-9-8 (3-1)7-10-5-6-11-9/h1-4,10-11H,5-7H2" .Chemical Reactions Analysis
The chemical reactions involving “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” are complex and can involve various intermediates and reaction conditions .Physical And Chemical Properties Analysis
The physical and chemical properties of “2,3,4,5-tetrahydro-1H-1,4-benzodiazepine” have been reported . It has a molecular weight of 148.21 , and its density is 1.0±0.1 g/cm3 . The boiling point is 289.7±19.0 °C at 760 mmHg .Scientific Research Applications
Cardiovascular Applications
Tetrahydrobenzo[b]azepines, which include the compound , are found in a variety of medicines used in the treatment of cardiovascular diseases. They have been utilized in the synthesis of drugs like evacetrapib, benazepril, and tolvaptan .
Pharmacological Applications
Benzodiazepines, closely related to this compound, have significant applications in the pharmaceutical industry. They are used as anxiolytics, antiarrhythmics, vasopressin antagonists, HIV reverse transcriptase inhibitors, and cholecystokinin antagonists.
Anticancer Research
Substituted benzoxazepines, which share a similar structure with our compound of interest, have shown potential in curbing diseases such as cancer . Novel derivatives have been designed and synthesized for their antitumor properties .
Synthesis of Novel Ring Systems
The compound has been used in the synthesis of new heterocyclic ring systems like pyrimidotriazolobenzodiazepine using microwave irradiation .
Flow Chemistry Applications
In the field of flow chemistry, this compound has been considered for use in column reactors as part of the synthesis process .
Mechanism of Action
Target of Action
It is known that benzodiazepines typically interact with the gaba (gamma-aminobutyric acid) receptors in the central nervous system .
Biochemical Pathways
Benzodiazepines are known to modulate the gabaergic neurotransmission, which plays a crucial role in the inhibition of the central nervous system .
Pharmacokinetics
Benzodiazepines are generally well absorbed in the gastrointestinal tract, widely distributed in body tissues, metabolized in the liver, and excreted in urine .
Result of Action
Benzodiazepines typically increase the frequency of the chloride channel opening events, leading to hyperpolarization of the neuron and resulting in sedative and anxiolytic effects .
Safety and Hazards
properties
IUPAC Name |
2,3,4,5-tetrahydro-1H-1,4-benzodiazepine;dihydrochloride |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2.2ClH/c1-2-4-9-8(3-1)7-10-5-6-11-9;;/h1-4,10-11H,5-7H2;2*1H |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QBRATFCJCUYIDA-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNC2=CC=CC=C2CN1.Cl.Cl |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H14Cl2N2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60591267 |
Source
|
| Record name | 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
221.12 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2,3,4,5-tetrahydro-1H-benzo[e][1,4]diazepine dihydrochloride | |
CAS RN |
5177-43-5 |
Source
|
| Record name | 2,3,4,5-Tetrahydro-1H-1,4-benzodiazepine--hydrogen chloride (1/2) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60591267 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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